Cas no 1428352-01-5 (N'-3-(furan-3-yl)-3-hydroxypropyl-N-(1,2-oxazol-3-yl)ethanediamide)

• Product Name: N'-3-(furan-3-yl)-3-hydroxypropyl-N-(1,2-oxazol-3-yl)ethanediamide
• CAS No: 1428352-01-5
• MF: C₁₂H₁₃N₃O₅
• MW: 279.248722791672
• CID: 6532928
• Update Time: 2025-06-12

N'-3-(furan-3-yl)-3-hydroxypropyl-N-(1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-3-(furan-3-yl)-3-hydroxypropyl-N-(1,2-oxazol-3-yl)ethanediamide
• N-[3-(furan-3-yl)-3-hydroxypropyl]-N'-(1,2-oxazol-3-yl)oxamide

• Inchi： 1S/C12H13N3O5/c16-9(8-2-5-19-7-8)1-4-13-11(17)12(18)14-10-3-6-20-15-10/h2-3,5-7,9,16H,1,4H2,(H,13,17)(H,14,15,18)
• InChI Key： QRKTUIOUQHPLGP-UHFFFAOYSA-N
• SMILES： C(NCCC(C1C=COC=1)O)(=O)C(NC1C=CON=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-3-(furan-3-yl)-3-hydroxypropyl-N-(1,2-oxazol-3-yl)ethanediamide

Research Brief on N'-3-(furan-3-yl)-3-hydroxypropyl-N-(1,2-oxazol-3-yl)ethanediamide (CAS: 1428352-01-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N'-3-(furan-3-yl)-3-hydroxypropyl-N-(1,2-oxazol-3-yl)ethanediamide (CAS: 1428352-01-5) as a promising candidate for therapeutic applications. This compound, characterized by its unique furan and oxazole moieties, has garnered significant attention due to its potential role in modulating key biological pathways. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The synthesis of N'-3-(furan-3-yl)-3-hydroxypropyl-N-(1,2-oxazol-3-yl)ethanediamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the yield and purity of this compound, employing catalytic methods and green chemistry principles to enhance efficiency. The structural elucidation of this molecule, confirmed via NMR and mass spectrometry, underscores its stability and suitability for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated that this compound exhibits notable bioactivity, particularly in the context of inflammation and oxidative stress. Mechanistic investigations reveal that it interacts with specific protein targets, such as kinases and transcription factors, thereby modulating cellular responses. For instance, preliminary data suggest that it may inhibit the NF-κB pathway, a critical regulator of inflammatory processes. These findings position it as a potential lead compound for the development of anti-inflammatory agents.

Further research has explored the pharmacokinetic properties of N'-3-(furan-3-yl)-3-hydroxypropyl-N-(1,2-oxazol-3-yl)ethanediamide. Studies indicate favorable absorption and distribution profiles, with moderate metabolic stability. However, challenges related to bioavailability and tissue specificity remain to be addressed. Ongoing efforts are focused on structural modifications to improve these parameters while retaining the compound's therapeutic efficacy.

The therapeutic potential of this compound extends beyond inflammation. Recent investigations have highlighted its role in oncology, where it has shown promise in inhibiting tumor cell proliferation. Specifically, it appears to induce apoptosis in certain cancer cell lines, possibly through the activation of pro-apoptotic signaling pathways. These observations warrant further exploration in preclinical models to validate its efficacy and safety.

In conclusion, N'-3-(furan-3-yl)-3-hydroxypropyl-N-(1,2-oxazol-3-yl)ethanediamide represents a versatile molecule with significant potential in drug discovery. Its unique chemical structure and broad bioactivity profile make it a compelling subject for future research. Continued efforts to elucidate its mechanisms of action and optimize its pharmacological properties will be critical in translating these findings into clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing the development of novel therapeutics in the chemical biology and medicinal chemistry arena.